Cas no 2171208-60-7 ((2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: (2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2171208-60-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6110634
• PubChem ID: 165552949
• Update Time: 2025-05-30

(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• 2171208-60-7
• (2R)-2-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid
• EN300-1479868

• Inchi： 1S/C27H26N2O5/c1-3-17-12-13-24(22(14-17)25(30)28-16(2)26(31)32)29-27(33)34-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,16,23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t16-/m1/s1
• InChI Key： CWYOKDUMCXEKMC-MRXNPFEDSA-N
• SMILES： O(C(NC1C=CC(CC)=CC=1C(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Introduction to (2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic Acid (CAS No. 2171208-60-7)

(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171208-60-7, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The structure of this molecule is characterized by its chiral center, which is crucial for its biological activity, and its complex arrangement of substituents that contribute to its unique pharmacological properties.

The< strong>fluoren-9-yl moiety in the molecule is particularly noteworthy, as it is known for its stability and ability to enhance the solubility and bioavailability of pharmaceutical compounds. This feature makes it an attractive component in drug design, particularly for molecules that require prolonged circulation in the bloodstream. Additionally, the presence of the< strong>methoxycarbonyl group provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

The< strong>phenylformamido moiety contributes to the compound's overall hydrophobicity, which can be advantageous in certain drug formulations where membrane penetration is essential. This part of the molecule also interacts with biological targets in a manner that suggests potential therapeutic benefits. The< strong>5-ethyl substituent further modulates the compound's physicochemical properties, influencing factors such as lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutics with enhanced efficacy and reduced side effects. The compound< strong>(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid has emerged as a key player in this landscape due to its multifaceted structure. Its design incorporates elements that have been shown to improve drug-like properties, making it a valuable asset in the quest for next-generation pharmaceuticals.

The< strong>chiral center at the second position of the propanoic acid chain is particularly significant, as it dictates the stereochemical configuration of the molecule. This configuration is critical for biological activity, as many drugs exhibit pronounced differences in efficacy and safety depending on their stereoisomers. The (R) configuration at this center has been strategically chosen based on preclinical data suggesting improved pharmacokinetic profiles compared to other stereoisomers.

The pharmacological potential of< strong>(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid has been explored in several recent studies. These investigations have highlighted its ability to interact with specific biological targets, modulating pathways that are relevant to various diseases. For instance, preliminary findings suggest that this compound may have applications in treating neurological disorders by interacting with receptors and enzymes involved in neurotransmitter regulation.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its complex structure provides a scaffold for understanding how different functional groups contribute to molecular recognition and binding affinity. This knowledge can be leveraged to develop new methodologies for drug discovery and design.

The synthesis of< strong>(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid represents a significant achievement in synthetic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric synthesis have been employed to achieve the desired stereochemical configuration at the chiral center.

The< strong>CAS number 2171208-60-7 serves as a unique identifier for this compound, facilitating its documentation and communication within the scientific community. This standardized naming convention ensures that researchers worldwide can accurately reference and utilize this molecule in their work.

The future prospects for< strong>(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid are bright, with ongoing research aimed at elucidating its full therapeutic potential. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, the compound< strong>(2R)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid, identified by its CAS number 2171208-60-7, represents a significant advancement in pharmaceutical chemistry. Its intricate structure and well-designed functional groups make it a promising candidate for various therapeutic applications. As research progresses, this compound is poised to contribute substantially to the development of innovative treatments for human diseases.